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Compound of Interest

Compound Name: 1-Cyclobutyl-[1,4]diazepane

Cat. No.: B1456889 Get Quote

Disclaimer: The following guide is based on the available safety data for a closely related

analogue, 1-Cyclobutyl-6-methyl-1,4-diazepane, and general principles of laboratory safety for

heterocyclic amines. A specific Safety Data Sheet (SDS) for 1-Cyclobutyl-diazepane (CAS No:

851049-21-3) should be consulted if available. This information is intended for use by trained

professionals in a laboratory setting.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is 1-Cyclobutyl-diazepane and what are its primary hazards?

1-Cyclobutyl-diazepane is a diazepine derivative. Based on data for the analogous compound,

1-cyclobutyl-6-methyl-1,4-diazepane, it is expected to be a hazardous substance. The primary

hazards include:

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Can cause serious damage if it comes into contact with the eyes.[1]

Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[1]

Q2: What are the recommended storage conditions for 1-Cyclobutyl-diazepane?

To ensure stability and safety, 1-Cyclobutyl-diazepane should be stored in a tightly closed

container in a cool, dry, and well-ventilated area.[1] It is crucial to keep it away from
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incompatible substances and sources of ignition.[1] For long-term storage, maintaining a cool

and dry environment is essential.[1]

Q3: What personal protective equipment (PPE) is required when handling this compound?

When working with 1-Cyclobutyl-diazepane, the following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[1]

Skin and Body Protection: A laboratory coat or other suitable protective clothing must be

worn.[1]

Respiratory Protection: If working in an area with inadequate ventilation or if there is a risk of

generating aerosols or dust, a NIOSH-approved respirator is necessary.[2]

Q4: How should I dispose of 1-Cyclobutyl-diazepane waste?

Dispose of 1-Cyclobutyl-diazepane and its containers as hazardous waste.[1][3] All disposal

must be in accordance with local, state, and federal regulations. Do not allow the product to

enter drains, waterways, or soil.[1] Collect waste in a suitable, labeled, and sealed container for

disposal by a licensed waste disposal company.[3][4]
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Issue Potential Cause Troubleshooting Steps

Accidental Skin Contact
Direct contact with the liquid or

solid form of the compound.

1. Immediately flush the

affected skin with plenty of

soap and water.[1] 2. Remove

any contaminated clothing.[1]

3. If skin irritation develops or

persists, seek medical advice.

[1]

Accidental Eye Contact
Splash or aerosol exposure to

the eyes.

1. Immediately and cautiously

rinse the eyes with water for

several minutes.[1] 2. If

wearing contact lenses,

remove them if it is safe to do

so and continue rinsing.[1] 3.

Seek immediate medical

attention.[1]

Inhalation of Fumes/Dust

Inadequate ventilation or

handling outside of a fume

hood.

1. Move the affected individual

to fresh air and ensure they

are in a position comfortable

for breathing.[1] 2. If the

person feels unwell, call a

poison control center or a

doctor.[1]

Chemical Spill
Improper handling or container

failure.

1. Evacuate all non-essential

personnel from the area. 2.

Ensure adequate ventilation

and remove all sources of

ignition.[1] 3. Wear appropriate

PPE.[1] 4. For small spills,

absorb with an inert material

(e.g., sand, vermiculite) and

place it into a suitable

container for disposal.[1][2] 5.

Prevent the spill from entering

drains or waterways.[1]
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Section 3: Experimental Protocols & Workflows
Safe Handling Protocol
This protocol outlines the essential steps for safely handling 1-Cyclobutyl-diazepane in a

laboratory setting.

Step 1: Pre-Experiment Preparation

Ensure that a current Safety Data Sheet for a relevant analogue is accessible and has been

reviewed.

Verify that all necessary PPE is available and in good condition.

Confirm that a chemical fume hood is operational and available for use.

Locate the nearest eyewash station and safety shower.[2]

Step 2: Compound Handling

All handling of 1-Cyclobutyl-diazepane should be conducted within a certified chemical fume

hood.[2]

Avoid direct contact with skin, eyes, and clothing.[1]

Do not breathe in fumes, dust, or vapors.[1]

Minimize the generation of dust and aerosols.[1]

Keep the container tightly closed when not in use.[1]

Step 3: Post-Experiment Procedures

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all work surfaces.

Properly label and store any remaining compound according to the recommended storage

conditions.
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Dispose of all waste materials in accordance with established hazardous waste procedures.

[1]

Emergency Response Workflow
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Chemical Exposure Event

Immediate Actions

Medical Assessment
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Step 1

Decontaminate Area (if safe)

If spill occurred

Administer First Aid
(Flush Skin/Eyes, Move to Fresh Air)

Step 2

Assess Severity of Symptoms

Step 3

Seek Immediate Medical Attention

If symptoms persist or are severe

Report Incident to Supervisor/Safety Officer

If minor and no further symptoms

Click to download full resolution via product page

Caption: Emergency response workflow for chemical exposure events.
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Section 4: Chemical Properties and Safety Data
Property Value Source

Molecular Formula C9H18N2 [5][6]

Molecular Weight 154.25 g/mol [5][6]

CAS Number 851049-21-3 [5][6]

Boiling Point
229.2 ± 8.0 °C at 760 mmHg

(Predicted)
[5]

Flash Point 92.3 ± 9.4 °C (Predicted) [5]

Density 1.0 ± 0.1 g/cm³ (Predicted) [5]

Hazard Statements (based on analogue):[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Section 5: Visualized Safety Protocol

Start: Prepare for Handling Personal Protective Equipment (PPE)

Goggles

Gloves

Lab Coat

Work in Chemical Fume Hood Handling Procedures

Avoid contact

Avoid inhalation

Keep container closed

Segregate Hazardous Waste Post-Handling Cleanup
Wash hands

Decontaminate surfaces
End: Secure Storage
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Caption: Step-by-step workflow for the safe handling of 1-Cyclobutyl-diazepane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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